Cas no 63562-34-5 (Bis(2-hydroxyethyl)(6H-dibenzc,e1,2oxaphosphorin-6-ylmethyl)succinatep-oxide)

Bis(2-hydroxyethyl)(6H-dibenz[c,e][1,2]oxaphosphorin-6-ylmethyl)succinate p-oxide is a phosphorus-containing flame retardant with a reactive hydroxyl functional group, making it suitable for applications in polymer modification. Its molecular structure combines a dibenzoxaphosphorin ring with a succinate ester backbone, offering excellent thermal stability and flame-retardant efficiency. The presence of hydroxyl groups enables covalent bonding with polymer matrices, enhancing compatibility and reducing leaching. This compound is particularly effective in polyesters, polyurethanes, and epoxy resins, where it acts as both a flame retardant and a plasticizer. Its high phosphorus content contributes to char formation during combustion, improving fire resistance while maintaining mechanical properties. The compound exhibits low volatility and good hydrolytic stability, ensuring long-term performance in demanding environments.

Bis(2-hydroxyethyl)(6H-dibenzc,e1,2oxaphosphorin-6-ylmethyl)succinatep-oxide structure

63562-34-5 structure

Product Name:Bis(2-hydroxyethyl)(6H-dibenzc,e1,2oxaphosphorin-6-ylmethyl)succinatep-oxide

CAS No:63562-34-5

MF:C₂₁H₂₃O₈P

MW:434.376287698746

CID:58054

PubChem ID:112694

Update Time:2025-07-02

Bis(2-hydroxyethyl)(6H-dibenzc,e1,2oxaphosphorin-6-ylmethyl)succinatep-oxide Chemical and Physical Properties

Names and Identifiers

- Bis(2-hydroxyethyl)(6H-dibenz[c,e][1,2]oxaphosphorin-6-ylmethyl)succinate P-oxide
- bis(2-hydroxyethyl) 2-[(6-oxobenzo[c][2,1]benzoxaphosphinin-6-yl)methyl]butanedioate
- Bis(2-hydroxyethyl) (6H-dibenz(c,e)(1,2)oxaphosphorin-6-ylmethyl)succinate P-oxide
- Butanedioic acid,((6-oxido-6H-dibenz(c,e)(1,2)oxaphosphorin-6-yl)methyl)-,bis(2-hydroxyethyl) ester
- EINECS 264-313-6
- Butanedioicacid, (6H-dibenz[c,e][1,2]oxaphosphorin-6-ylmethyl)-, bis(2-hydroxyethyl)ester, P-oxide
- Butanedioic acid,[(6-oxido-6H-dibenz[c,e][1,2]oxaphosphorin-6-yl)methyl]-, bis(2-hydroxyethyl)ester (9CI)
- 6H-Dibenz[c,e][1,2]oxaphosphorin, butanedioic acid deriv.
- Denaphorus R 112
- E-Ester
- GHM 1
- H 201
- H 201 (flame retardant)
- M-Ester
- MES9030
- MKE 301
- Ukanol ES
- Ukanol FR
- Ukanol FR 50
- Butanedioic acid, 2-[(6-oxido-6H-dibenz[c,e][1,2]oxaphosphorin-6-yl)methyl]-, 1,4-bis(2-hydroxyethyl) ester
- Butanedioic acid, ((6-oxido-6H-dibenz(c,e)(1,2)oxaphosphorin-6-yl)methyl)-, bis(2-hydroxyethyl) ester
- Butanedioic acid, 2-((6-oxido-6H-dibenz(c,e)(1,2)oxaphosphorin-6-yl)methyl)-, 1,4-bis(2-hydroxyethyl) ester
- Butanedioic acid, [(6-oxido-6H-dibenz[c,e][1,2]oxaphosphorin-6-yl)methyl]-, bis(2-hydroxyethyl) ester
- NS00007274
- SCHEMBL31239
- 63562-34-5
- EC 264-313-6
- DTXSID60886625
- Ukanol FR 50/1
- Bis(2-hydroxyethyl)(6H-dibenzc,e1,2oxaphosphorin-6-ylmethyl)succinatep-oxide
- Inchi： 1S/C21H23O8P/c22-9-11-27-20(24)13-15(21(25)28-12-10-23)14-30(26)19-8-4-2-6-17(19)16-5-1-3-7-18(16)29-30/h1-8,15,22-23H,9-14H2
- InChI Key： MJOBQUIJUFKMPR-UHFFFAOYSA-N
- SMILES： P1(C2C=CC=CC=2C2C=CC=CC=2O1)(CC(C(=O)OCCO)CC(=O)OCCO)=O

Computed Properties

Exact Mass: 434.11300
Monoisotopic Mass: 434.113054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 11
Complexity: 639
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 119
XLogP3: 0.8

Experimental Properties

Density: 1.39
Boiling Point: 657.6°C at 760 mmHg
Flash Point: 351.5°C
Refractive Index: 1.6
PSA: 129.17000
LogP: 1.72670

Bis(2-hydroxyethyl)(6H-dibenzc,e1,2oxaphosphorin-6-ylmethyl)succinatep-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B016298-100mg	Bis(2-hydroxyethyl)(6H-dibenz[c,e][1,2]oxaphosphorin-6-ylmethyl)succinatep-oxide	63562-34-5	100mg	$ 240.00	2022-06-07
TRC	B016298-250mg	Bis(2-hydroxyethyl)(6H-dibenz[c,e][1,2]oxaphosphorin-6-ylmethyl)succinatep-oxide	63562-34-5	250mg	$ 495.00	2022-06-07
TRC	B016298-500mg	Bis(2-hydroxyethyl)(6H-dibenz[c,e][1,2]oxaphosphorin-6-ylmethyl)succinatep-oxide	63562-34-5	500mg	$ 795.00	2022-06-07